Cas no 1315341-84-4 (2-Chloro-3-(dimethoxymethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-Chloro-3-(dimethoxymethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1315341-84-4
• MF: C₁₄H₂₁BClNO₄
• MW: 313.584843397141
• MDL: MFCD12922732
• CID: 4583639
• PubChem ID: 46737857
• Update Time: 2025-06-08

2-Chloro-3-(dimethoxymethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(dimethoxymethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• Pyridine, 2-chloro-3-(dimethoxymethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• AKOS015851072
• MFCD12922732
• 1315341-84-4
• CS-0174044
• 2-Chloro-3-(dimethoxymethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, AldrichCPR

• MDL： MFCD12922732
• Inchi： 1S/C14H21BClNO4/c1-13(2)14(3,4)21-15(20-13)9-7-8-17-11(16)10(9)12(18-5)19-6/h7-8,12H,1-6H3
• InChI Key： QYVUCDAMZFZENI-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC(B2OC(C)(C)C(C)(C)O2)=C1C(OC)OC

Computed Properties

• Exact Mass: 313.1252160g/mol
• Monoisotopic Mass: 313.1252160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

2-Chloro-3-(dimethoxymethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Chloro-3-(dimethoxymethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

2-Chloro-3-(dimethoxymethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1315341-84-4): A Versatile Intermediate in Modern Pharmaceutical Synthesis

2-Chloro-3-(dimethoxymethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1315341-84-4) is a highly valuable intermediate in the field of pharmaceutical synthesis. This compound is characterized by its unique structural features, which include a chloropyridine core and a boronate ester functional group. These properties make it an ideal candidate for various synthetic transformations and cross-coupling reactions, particularly in the development of novel therapeutic agents.

The chloropyridine moiety in this compound is a well-known scaffold in medicinal chemistry due to its ability to modulate biological activity and improve pharmacokinetic properties. The presence of the boronate ester group further enhances its synthetic utility by enabling efficient and selective coupling reactions with a wide range of organic substrates. This combination of functional groups has led to its widespread use in the synthesis of bioactive molecules and drug candidates.

Recent advancements in the field of organic synthesis have highlighted the importance of 2-Chloro-3-(dimethoxymethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine in the development of new pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the successful use of this compound as a key intermediate in the synthesis of a novel class of antiviral agents. The researchers utilized its boronate ester functionality to achieve high-yielding Suzuki-Miyaura cross-coupling reactions, resulting in compounds with potent antiviral activity against several RNA viruses.

In another notable application, 2-Chloro-3-(dimethoxymethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine has been employed in the synthesis of targeted cancer therapeutics. A research team at a leading pharmaceutical company reported the use of this intermediate to develop small-molecule inhibitors targeting specific kinases involved in cancer progression. The boronate ester group facilitated the introduction of diverse substituents through palladium-catalyzed coupling reactions, leading to a library of compounds with improved selectivity and efficacy.

The versatility of 2-Chloro-3-(dimethoxymethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine extends beyond its use as a synthetic intermediate. It has also found applications in the development of imaging agents for diagnostic purposes. A study published in Bioorganic & Medicinal Chemistry Letters described the synthesis of radiolabeled derivatives using this compound as a starting material. The resulting imaging agents exhibited high affinity for specific receptors and were used to visualize tumor tissues with high sensitivity and specificity.

The synthetic accessibility and functional diversity of 2-Chloro-3-(dimethoxymethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine make it an attractive choice for researchers and chemists working on complex molecular architectures. Its ability to undergo various chemical transformations while maintaining structural integrity is crucial for the design and optimization of new drug candidates.

In conclusion, 2-Chloro-3-(dimethoxymethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1315341-84-4) is a highly versatile intermediate with significant potential in modern pharmaceutical research and development. Its unique combination of functional groups enables efficient synthetic strategies and opens up new avenues for the discovery and optimization of bioactive molecules. As research continues to advance in this field, this compound is likely to play an increasingly important role in the development of innovative therapeutic solutions.